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Compound of Interest

diABZI STING agonist-1
Compound Name:
trinydrochloride

Cat. No.: B1384675

This document provides essential safety and logistical information for the proper handling and
disposal of diABZI STING agonist-1 trihydrochloride, a selective stimulator of the interferon
genes (STING) receptor.[1][2] The following procedural guidance is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Immediate Safety and Hazard Information

diABZI STING agonist-1 trihydrochloride is classified as harmful if swallowed, causing skin
irritation and serious eye irritation.[3] It is imperative to handle this compound with care, utilizing
appropriate personal protective equipment (PPE) and following established laboratory safety
protocols. This material should be considered hazardous until further information becomes
available.[4]

Hazard Summary Table
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Precautionary

Category Description GHS Classification
Statements
diABZI STING
Chemical Identity agonist-1 Not fully classified P264, P270, P280
trihydrochloride
CAS Number 2138299-34-8 N/A N/A
o ] Oral (Category 4),
Acute Toxicity Harmful if swallowed. H302 P301+P312, P330
P302+P352,
Skin Irritation Causes skin irritation. Category 2, H315 P332+P313,
P362+P364
o Causes serious eye P305+P351+P338,
Eye Irritation o Category 2A, H319
irritation. P337+P313

Storage

Store at -20°C for
long-term stability.[4]
[5]

Store in accordance
N/A _ _
with product insert.[6]

Personal Protective Equipment (PPE) and Handling

Before handling diABZI STING agonist-1 trihydrochloride, ensure the following PPE is worn

to minimize exposure.

or aerosols.[3]

Gloves: Wear protective gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

Ventilation: Use only in areas with appropriate exhaust ventilation to avoid inhalation of dust

Always wash hands thoroughly after handling the compound.[3] Do not eat, drink, or smoke in

the laboratory area where this chemical is used.[3]
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Step-by-Step Disposal Protocol

Disposal of diABZI STING agonist-1 trihydrochloride and its containers must be conducted
in strict accordance with all prevailing country, federal, state, and local regulations.[3] The
following steps provide a general guideline for safe disposal.

Step 1: Waste Identification and Segregation
« I|dentify the waste as a hazardous chemical waste.

e Do not mix this compound with other incompatible waste streams. Incompatible materials
include strong acids, strong bases, strong oxidizing agents, and strong reducing agents.[6]

o Segregate solid waste (e.g., unused compound, contaminated consumables like weigh boats
or pipette tips) from liquid waste (e.g., solutions in DMSO).

Step 2: Containerization

o Use a dedicated, compatible, and clearly labeled hazardous waste container. The container
must be in good condition with a secure, screw-top cap.[7]

e Ensure the container is made of a material that does not react with the chemical.

» Do not overfill the container; leave at least one inch of headspace to allow for expansion.[7]
Step 3: Labeling

o Label the waste container clearly with the words "Hazardous Waste."[7]

e The label must include the full chemical name: "diABZI STING agonist-1 trihydrochloride."
Avoid abbreviations or acronyms.[8]

« Indicate the approximate concentration and quantity of the waste.

« Include the date of accumulation and the laboratory or room number where the waste was
generated.[7]

Step 4: Storage
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» Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[7]

e The SAA must be located at or near the point of generation and under the control of the
laboratory personnel.

¢ Inspect the storage area weekly for any signs of leakage.[7]
Step 5: Final Disposal

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.

» Do not dispose of this chemical down the drain or in the regular trash.[6][9] Smaller
guantities should not be disposed of with household waste.[6]

o Follow all instructions provided by EHS for the final collection and disposal process.

Experimental Protocols

This document is focused on the safe handling and disposal of diABZI STING agonist-1
trihydrochloride. Detailed experimental protocols regarding its use as a STING agonist,
including methodologies for inducing IFN-[3 secretion in peripheral blood mononuclear cells or
its application in murine cancer models, are beyond the scope of this safety guide.[5] For such
protocols, researchers should consult peer-reviewed scientific literature and established
research publications.

Visual Workflow for Chemical Waste Disposal

The following diagram illustrates the logical workflow for the proper disposal of chemical waste
in a laboratory setting.
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Chemical Waste Disposal Workflow
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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